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Compound of Interest

Compound Name: 2-Methoxyisonicotinamide
CAS No.: 105612-50-8
Cat. No.: B021175
Get Quote
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Abstract & Strategic Overview

2-Methoxyisonicotinamide (CAS 105612-50-8) is a critical pyridine-based intermediate used
in the synthesis of kinase inhibitors and other bioactive heterocyclic compounds. Its quality
directly impacts the yield and safety profile of downstream Active Pharmaceutical Ingredients
(APIs).

This guide provides a validated analytical framework for assessing the purity of 2-
Methoxyisonicotinamide. Unlike generic pyridine protocols, this method addresses the
specific challenge of separating the neutral amide target from its likely acidic hydrolysis
byproducts (2-Methoxyisonicotinic acid) and basic precursors (2-Chloroisonicotinamide).

Key Technical Challenges Solved:

 Tailing Factor Control: Pyridine nitrogens often cause peak tailing on silica-based columns.
We utilize a buffered mobile phase at pH 6.5 to ensure consistent ionization states.

o Impurity Resolution: Separation of the hydrolysis product (Acid) from the Amide target.
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Chemical Profile & Target Analytes[1][2][3][4][5][6]

Before executing the protocol, operators must verify the physicochemical properties of the

target and potential impurities.

Target: 2- Impurity A: 2- Impurity B: 2-
Property Methoxyisonicotina Methoxyisonicotini  Chloroisonicotina
mide c Acid mide
CAS Registry 105612-50-8 105596-63-2 131418-11-6
Pyridine-4- Pyridine-4-

Pyridine-4-carboxylic

Structure carboxamide, 2- ) carboxamide, 2-
acid, 2-methoxy-

methoxy- chloro-

Formula C7HsN20:2 C7H7NOs3 CeHsCIN20

Mol.[1][2][3][4][5][6

.[ Il 152.15 g/mol 153.14 g/mol 156.57 g/mol

Weight
~14.8 (Amide), ~3.5 ~3.8 (Acid), ~3.5 _

pKa (approx) L L ~14.5 (Amide)
(Pyridine N) (Pyridine N)

N DMSO, Methanol, Aqueous Buffer (pH >

Solubility o Methanol, DMSO
Acetonitrile 4), Methanol

Origin Target Analyte Hydrolysis Degradant Synthetic Precursor

Primary Analytical Method: RP-HPLC Protocol

This High-Performance Liquid Chromatography (HPLC) method is the "Gold Standard" for
release testing. It uses a phosphate buffer system to control the ionization of the pyridine ring

and the acidic impurity, ensuring sharp peak shapes and robust resolution.

Chromatographic Conditions[1][6][11][12]
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Parameter Specification Rationale
) End-capping reduces silanol
C18 End-capped (e.g., Agilent ) i ] ]
) interactions with the basic
Column Zorbax Eclipse Plus C18), 250

X 4.6 mm, 5 um

pyridine nitrogen, preventing

tailing.

Mobile Phase A

20 mM Potassium Phosphate
Buffer, pH 6.5

At pH 6.5, the acid impurity is
ionized (elutes early), while the

amide is neutral (retained).

Mobile Phase B

Acetonitrile (HPLC Grade)

Organic modifier to elute the
hydrophobic methoxy/chloro

species.

Standard flow for 4.6 mm ID

Flow Rate 1.0 mL/min columns to maintain optimal
Van Deemter efficiency.
Maintains reproducible
Column Temp 30°C

retention times.

Detector

UV-Vis / PDA at 260 nm

Near the Amax for the pyridine
ring system; provides high

sensitivity.

Injection Volume

10 pL

Standard loop size; adjust if
sensitivity requires (up to 20
pL).

Gradient Program
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Time (min) Mobile Phase A (%) Mobile Phase B (%) Event
0.0 95 5 Equilibrate / Injection
15.0 60 40 Linear Gradient
Wash highly retained
20.0 20 80 _ N
impurities
25.0 95 5 Re-equilibration
30.0 95 5 End of Run

Reagent & Sample Preparation

Buffer Preparation (20 mM Phosphate, pH 6.5):

Dissolve 2.72 g of Potassium Dihydrogen Phosphate (

) in 900 mL of Milli-Q water.

Adjust pH to 6.5 + 0.05 using 10% Potassium Hydroxide (KOH) or Phosphoric Acid.

Dilute to 1000 mL.

Filter through a 0.45 pm Nylon membrane.

Standard Solution (0.5 mg/mL):

Accurately weigh 50 mg of 2-Methoxyisonicotinamide Reference Standard.

Transfer to a 100 mL volumetric flask.

Dissolve in 20 mL Acetonitrile (sonicate if necessary).

Dilute to volume with Mobile Phase A.
Sample Solution:

o Prepare exactly as the Standard Solution using the test sample.
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« Filter through a 0.22 um PTFE syringe filter before injection.

Experimental Workflow & Logic

The following diagram illustrates the critical decision points and workflow for the purity
assessment, highlighting the "Self-Validating" checks required by ICH Q2(R1).

(ckel andards;
ailing < 1.5? )
. Sample Preparation System Suitability Test L
Sample Receipt (0.5 mg/mL in ACN/Buffer) (5 Replicate Injections) |‘ Check pH / Column Age

Click to download full resolution via product page

Figure 1: Analytical workflow for 2-Methoxyisonicotinamide purity assessment. The System
Suitability Test (SST) acts as the primary gatekeeper for data integrity.

Method Validation (ICH Q2(R1) Alignment)

To ensure trustworthiness, the method must be validated. Below are the specific acceptance
criteria derived from ICH Q2(R1) guidelines.
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Validation Parameter Acceptance Criteria

Experimental approach

No interference at retention

Specificit
P Y time of main peak.

Inject Solvent Blank, Placebo,
and Impurity Markers
(Acid/Chloro derivatives).

Linearity

5 concentrations ranging from
50% to 150% of target

concentration.

RSD
Precision (Repeatability)
2.0%

6 replicate injections of the

Standard Solution.

Accuracy (Recovery) 98.0% - 102.0%

Spike samples with known
amounts of standard at 80%,
100%, 120% levels.

S/IN>3 (LOD)/S/N > 10

LOD / LOQ L00)

Determine via serial dilution of

the standard.

Synthesis & Impurity Origin Map[13]

Understanding the chemical origin of impurities is vital for process control. The diagram below

maps the likely synthetic pathway and where specific impurities arise.
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2-Chloroisonicotinamide Sodium Methoxide
(Starting Material) (MeOH)

Reaction Matrix

Nucleophilic Substitution\Incomplete Reaction

2-Methoxyisonicotinamide Impurity B:
(Target API Intermediate) Residual 2-Chloroisonicotinamide

Dver-reaction / Aqueous Workup

Impurity A:

2-Methoxyisonicotinic Acid
(Hydrolysis)

Click to download full resolution via product page

Figure 2: Synthetic pathway illustrating the origin of Impurity A (Hydrolysis) and Impurity B

(Unreacted precursor).

Troubleshooting & Expert Tips

e Peak Tailing:

o Cause: Interaction of the pyridine nitrogen with residual silanols on the column stationary

phase.

o Solution: Ensure the column is "End-capped" (e.g., ODS-2 or Eclipse Plus). If tailing
persists, add 5 mM Triethylamine (TEA) to the mobile phase as a competing base.

¢ Retention Time Drift:
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o Cause: pH instability. The ionization of the acid impurity is highly sensitive to pH near its
pKa (~3.8).

o Solution: Always use a pH meter calibrated daily. Buffer capacity at pH 6.5 is moderate;
ensure fresh preparation.

e Unknown Impurity at RRT ~0.8:

o Likely Identity: Methyl ester derivative (formed if methanol is used as a solvent during
synthesis or analysis).

o Verification: Inject a sample dissolved in Acetonitrile vs. Methanol to check for peak
growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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